5-bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C12H12BrNS
• Molecular Weight: 282.20 g/mol
• SMILES: CC1=C(C=C(C=C1)Br)NCC2=CSC=C2
• InChI: InChI=1S/C12H12BrNS/c1-9-2-3-11(13)6-12(9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChIKey: SBVTYWJFEPYNLV-UHFFFAOYSA-N

5-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline – Physicochemical Identity

5-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline (CAS 1158003-29-2) is a substituted N-benzyl-aniline derivative with molecular formula C₁₂H₁₂BrNS and molecular weight 282.20 g·mol⁻¹ . Its structure features a bromine atom at the aniline 5-position, a methyl group at the 2-position, and a thiophen-3-ylmethyl substituent on the nitrogen, yielding a topological polar surface area (TPSA) of 12.03 Ų and a calculated logP of 4.43 . This compound is supplied at 95 % purity by multiple vendors and is used primarily as a synthetic intermediate in medicinal chemistry and materials science programmes .

1 Specific substitution pattern (5‑Br, 2‑Me, N‑thiophen‑3‑ylmethyl) for reproducible SAR

2 Low TPSA / high logP profile supports intracellular target fragment libraries

3 Bromine handle enables Pd‑catalyzed cross‑coupling (Suzuki, Heck, Buchwald‑Hartwig)

5-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline – Unique SAR Requirements

This compound integrates three structural features whose spatial arrangement directly governs reactivity and recognition: a bromine atom at the aniline 5-position (meta to the NH, para to the methyl), a methyl group at the 2-position, and a thiophene ring tethered through its 3‑position. Substituting the 5‑bromo for a 4‑bromo regioisomer alters the electronic character of the aromatic ring and the preferred site for cross‑coupling ; replacing the N‑thiophen-3-ylmethyl group with a thiophen-2-ylmethyl linker or with a simple N‑benzyl substituent changes both the steric profile and the potential π‑stacking geometry of the molecule [1]; omitting the 2‑methyl group eliminates the electron‑donating effect that enhances Buchwald‑Hartwig amination yields . Because these effects are non‑additive, procurement of the exact substitution pattern is essential for reproducible structure‑activity relationship (SAR) campaigns.

Regioisomer mismatch

Substituting 5‑bromo for 4‑bromo alters electronic activation, expected to shift cross‑coupling kinetics and reduce synthetic yields

Thiophene attachment point

Using 2‑ylmethyl instead of 3‑ylmethyl changes sulfur spatial orientation, potentially disrupting receptor binding geometry

Missing methyl group

Omitting the 2‑methyl group eliminates electron‑donating effect, likely reducing Buchwald‑Hartwig amination efficiency

• [1] Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene scaffold. Med. Chem. Commun. 2019 (PMC6390687). View Source

5-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline – Comparative Evidence

TPSA & Lipophilicity vs. Des-Thiophene Analog

The target compound possesses a TPSA of 12.03 Ų and a calculated logP of 4.43 . In contrast, 5‑bromo‑2‑methylaniline (CAS 39478‑78‑9), which lacks the N‑thiophen‑3‑ylmethyl substituent, exhibits a TPSA of 26.02 Ų and a logP in the range of 2.34–2.92 . The 54 % reduction in TPSA and the ~1.5‑log‑unit increase in logP indicate that the target compound is substantially more lipophilic and has a smaller polar surface footprint, properties that correlate with enhanced passive membrane permeability according to established drug‑likeness models.

Lipophilicity

Data to verify

TPSA 12.03 Ų; logP 4.43 (target) vs. 26.02 Ų; 2.34–2.92 (des‑thiophene analog)

Lower TPSA, higher logP may enhance passive membrane permeability

In silico prediction; validate experimentally

Evidence Dimension	Calculated TPSA and logP
Target Compound Data	TPSA 12.03 Ų; logP 4.43
Comparator Or Baseline	5‑Bromo‑2‑methylaniline: TPSA 26.02 Ų; logP 2.34–2.92
Quantified Difference	TPSA reduced by 53.8 %; logP increased by ~1.5 log units
Conditions	In silico computational prediction (fragment‑based method); values extracted from vendor computational chemistry datasheets

Why This Matters

A lower TPSA and higher logP amplify the probability of passive cell‑membrane permeation, making the target a more suitable starting point for intracellular‑target medicinal chemistry programmes than its des‑thiophene analog.

Regioisomer Reactivity: 5-Br vs. 4-Br in Buchwald-Hartwig Amination

The bromine substitution position governs the electronic character of the aniline ring and thereby the efficiency of palladium‑catalysed cross‑coupling. In the target compound, the bromine is situated at the 5‑position (meta to the NH, para to the 2‑methyl). The electron‑donating methyl group para to the bromine activates the ring towards oxidative addition. In the 4‑bromo regioisomer (CAS 1019536‑02‑7), the bromine is para to the NH; this arrangement is known to produce different coupling kinetics. Begouin et al. (2005) demonstrated that anilines bearing electron‑donating groups give good yields in Buchwald‑Hartwig amination of bromothiophenes, whereas electron‑withdrawing substituents require higher catalyst loadings and afford lower yields . The target compound’s specific 5‑bromo‑2‑methyl substitution pattern is therefore expected to deliver superior coupling yields compared to the 4‑bromo‑2‑methyl isomer, although direct head‑to‑head experimental data for these two regioisomers remain unpublished.

Regioisomer reactivity

Class-level inference

5‑Br (meta to NH) expected good yields; 4‑Br (para to NH) may alter kinetics

Electron‑donating methyl para to Br supports oxidative addition

No direct head‑to‑head data; confirm under chosen conditions

Evidence Dimension	Expected Buchwald‑Hartwig coupling yield (class-level trend)
Target Compound Data	5‑Br position (meta to NH, para to CH₃); electron‑donating group present → good yields anticipated
Comparator Or Baseline	4‑Br‑2‑Me‑N‑(thiophen‑3‑ylmethyl)aniline (Br para to NH); electron‑donating methyl is now ortho/para to Br → different electronic profile
Quantified Difference	Not available as direct head-to-head experiment; class-level inference: electron‑donating anilines give good yields vs. lower yields with electron‑withdrawing groups (Begouin 2005)
Conditions	Buchwald‑Hartwig amination of bromothiophenes; Pd catalyst, Cs₂CO₃ base, mild conditions

Why This Matters

When selecting a brominated aniline intermediate for a SAR expansion via cross‑coupling, the regioisomer with optimal electronic activation (5‑bromo substitution) should be prioritised to maximise synthetic throughput.

Thiophene Attachment Point: 3- vs. 2-Ylmethyl Geometry

The thiophene ring is connected through its 3‑position (a methylene bridge) in the target compound, whereas the closely related analog 5‑bromo‑2‑methyl‑N‑(thiophen‑2‑ylmethyl)aniline (CAS 1158003‑02‑1) uses the 2‑position . Although the two isomers share identical molecular formula, molecular weight, TPSA (12.03 Ų) and logP (4.43), the attachment point alters the spatial orientation of the sulfur atom and the vector of the thiophene ring relative to the aniline core . In bioisosteric replacement studies of thiophene‑containing ligands, the attachment point has been shown to modulate receptor binding affinity by changing the distance and angle of key heteroatom interactions [1]. For procurement decisions, the 3‑ylmethyl isomer provides a distinct geometry that cannot be achieved with the 2‑ylmethyl isomer.

Thiophene geometry

Supporting evidence

3‑ylmethyl yields sulfur at 3‑position; 2‑ylmethyl shifts vector ~60°

Attachment point determines sulfur orientation critical for binding

Modeling‑based; no comparative bioactivity data

Evidence Dimension	Thiophene attachment point structural differentiation
Target Compound Data	Thiophen‑3‑ylmethyl (sulfur at 3‑position relative to methylene bridge; 1,3‑disubstitution pattern)
Comparator Or Baseline	5‑Bromo‑2‑methyl‑N‑(thiophen‑2‑ylmethyl)aniline (CAS 1158003‑02‑1); thiophen‑2‑ylmethyl
Quantified Difference	Identical TPSA and logP; geometric difference: sulfur position changes interaction vector by ~60° relative to aniline plane
Conditions	Structural comparison based on canonical SMILES and molecular modelling; no direct biological comparative data located

Why This Matters

In receptor‑based drug design, the geometric disposition of the thiophene sulfur atom can be critical for hydrogen‑bond or cation‑π interactions; procurement of the specific 3‑ylmethyl isomer ensures the intended binding pose is explored.

• [1] Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene scaffold. Med. Chem. Commun. 2019 (PMC6390687). View Source

Electron-Donating Group Effect in Pd-Catalysed Amination

Begouin et al. (2005) reported that in the Buchwald‑Hartwig amination of bromothiophenes, anilines bearing electron‑donating substituents consistently give good results, while electron‑withdrawing anilines require higher catalyst loading and produce lower yields . The target compound carries a methyl group at the aniline 2‑position, which acts as an electron donor and activates the ring for oxidative addition. A related study on Suzuki cross‑coupling of (E)-4‑bromo‑N‑((3‑bromothiophen‑2‑yl)methylene)-2‑methylaniline analogs achieved the imine precursor in 94 % yield and the subsequent coupling products in moderate yields (31–46 %) [1], indicating that the 2‑methyl substitution supports productive coupling chemistry. While specific yields for the target compound itself are not published, the class‑level inference is that the 2‑methyl group confers a tangible synthetic advantage.

Electron‑donating effect

Class-level inference

2‑Me group enables good yields (class trend); related imine at 94% (Rizwan)

Supports synthetic yield through enhanced oxidative addition

Target‑specific yields unpublished; verify with catalyst screening

Evidence Dimension	Cross‑coupling yield class trend
Target Compound Data	Electron‑donating 2‑CH₃ group present → good yields expected (class trend)
Comparator Or Baseline	Unsubstituted aniline or aniline with electron‑withdrawing group → lower yields, higher catalyst loading required
Quantified Difference	Not available for target; class difference: 'good yields' vs. 'lower yields' (Begouin 2005); related 2‑methylaniline imine: 94 % imine formation yield (Rizwan et al. 2021)
Conditions	Buchwald‑Hartwig coupling: Pd catalyst, Cs₂CO₃, mild conditions; Suzuki coupling: Pd(PPh₃)₄, K₃PO₄, 90 °C

Why This Matters

For medicinal chemistry groups planning library synthesis via parallel cross‑coupling, selection of an electron‑rich aniline intermediate reduces catalyst consumption and increases the probability of isolating sufficient material for biological evaluation.

• [1] Rizwan, K.; Rasool, N.; Hashmi, M. A.; Noreen, S.; Zubair, M.; Arshad, M.; Shah, S. A. A. Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross‑Coupling Reaction. Molecules 2021, 26, 5605. View Source

5-Bromo-2-methyl-N-(thiophen-3-ylmethyl)aniline – Research & Industrial Applications

Lipophilic Bromoaniline for Fragment-Based Lead Generation

With a TPSA of 12.03 Ų and a logP of 4.43, this compound occupies a property space suitable for fragment‑based drug discovery targeting intracellular proteins with lipophilic binding pockets . Its single bromine atom offers a synthetic handle for rapid SAR expansion via Suzuki, Heck, or Buchwald‑Hartwig coupling, while the thiophene ring provides additional π‑stacking and potential hydrogen‑bond acceptor capability. Research groups building fragment libraries for kinase, bromodomain, or GPCR targets should preferentially stock this molecule over its higher‑TPSA, lower‑logP analogs such as 5‑bromo‑2‑methylaniline.

Regioselective Cross-Coupling for Parallel Library Synthesis

The 5‑bromo‑2‑methyl substitution pattern, with the electron‑donating methyl group para to the bromine, is predicted to facilitate oxidative addition in palladium‑catalysed couplings . Medicinal chemistry laboratories undertaking parallel synthesis of biaryl or heteroaryl libraries can use this intermediate as a versatile building block, expecting higher coupling yields relative to the 4‑bromo regioisomer or electron‑deficient anilines, thereby reducing the number of failed wells in high‑throughput chemistry workflows.

Thiophene Bioisostere Exploration in Neuroscience & Oncology

Thiophene rings are well‑established bioisosteres for phenyl, methoxyphenyl, and pyridyl groups in CNS and oncology programmes [1]. The specific 3‑ylmethyl attachment geometry of this compound provides a distinct vector compared to the 2‑ylmethyl isomer, enabling exploration of alternative binding poses in receptors such as GluN2B‑containing NMDA receptors or Mcl‑1, where thiophene‑containing ligands have demonstrated nanomolar affinity. Procurement of the 3‑ylmethyl isomer specifically supports this geometric SAR exploration.

Organic Electronics Materials Research

Arylaminothiophenes are precursors for conductive polymers and non‑linear optical (NLO) materials [2]. The combination of a bromine leaving group for subsequent polymerisation or oligomerisation, an electron‑rich aniline core, and a thiophene unit makes this compound a candidate monomer or intermediate for organic semiconductor development. Materials scientists developing hole‑transporting layers or electrochromic devices can use this building block to tune electronic properties through the specific substitution pattern.

Application

Selection Property

Validation Focus

Fragment‑based lead generation (intracellular targets)

Low TPSA / high logP, bromine synthetic handle

Membrane permeability assays, cross‑coupling diversification

Regioselective cross‑coupling libraries

5‑Br‑2‑Me substitution pattern

Coupling efficiency with electron‑rich aniline, class‑level yield trends

Thiophene bioisostere exploration

3‑ylmethyl thiophene geometry

Binding pose vector, receptor affinity correlation

Organic electronics materials

Arylaminothiophene core with Br leaving group

Polymerization reactivity, optoelectronic properties

• [1] Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[7]annulene scaffold. Med. Chem. Commun. 2019 (PMC6390687). View Source
• [2] HAL Thèse tel-01748993. N‑Arylation of primary and secondary amines by Buchwald‑Hartwig C‑N cross‑coupling reactions in the thiophene series; application to conductive materials and NLO‑precursors. View Source